3-(Benzylsulfanyl)-6-(5-{3-nitrophenyl}-2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
3-(Benzylsulfanyl)-6-(5-{3-nitrophenyl}-2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
Brand Name:
Vulcanchem
CAS No.:
VCID:
VC0943415
InChI:
InChI=1S/C27H19N5O4S/c33-32(34)19-10-6-9-18(15-19)22-13-14-23(35-22)25-28-21-12-5-4-11-20(21)24-26(36-25)29-27(31-30-24)37-16-17-7-2-1-3-8-17/h1-15,25,28H,16H2
SMILES:
C1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C5=CC=C(O5)C6=CC(=CC=C6)[N+](=O)[O-])N=N2
Molecular Formula:
C27H19N5O4S
Molecular Weight:
509.5 g/mol
3-(Benzylsulfanyl)-6-(5-{3-nitrophenyl}-2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine
CAS No.:
Cat. No.: VC0943415
Molecular Formula: C27H19N5O4S
Molecular Weight: 509.5 g/mol
* For research use only. Not for human or veterinary use.
![3-(Benzylsulfanyl)-6-(5-{3-nitrophenyl}-2-furyl)-6,7-dihydro[1,2,4]triazino[5,6-d][3,1]benzoxazepine -](/images/no_structure.jpg)
Specification
| Molecular Formula | C27H19N5O4S |
|---|---|
| Molecular Weight | 509.5 g/mol |
| IUPAC Name | 3-benzylsulfanyl-6-[5-(3-nitrophenyl)furan-2-yl]-6,7-dihydro-[1,2,4]triazino[5,6-d][3,1]benzoxazepine |
| Standard InChI | InChI=1S/C27H19N5O4S/c33-32(34)19-10-6-9-18(15-19)22-13-14-23(35-22)25-28-21-12-5-4-11-20(21)24-26(36-25)29-27(31-30-24)37-16-17-7-2-1-3-8-17/h1-15,25,28H,16H2 |
| Standard InChI Key | YBXLWYIUEISVGQ-UHFFFAOYSA-N |
| SMILES | C1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C5=CC=C(O5)C6=CC(=CC=C6)[N+](=O)[O-])N=N2 |
| Canonical SMILES | C1=CC=C(C=C1)CSC2=NC3=C(C4=CC=CC=C4NC(O3)C5=CC=C(O5)C6=CC(=CC=C6)[N+](=O)[O-])N=N2 |
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